Cas no 139769-03-2 (1,1'-Biphenyl, 4'-chloro-2-isothiocyanato-)
139769-03-2 structure
Product Name:1,1'-Biphenyl, 4'-chloro-2-isothiocyanato-
CAS No:139769-03-2
MF:C13H8ClNS
MW:245.727320671082
CID:1283503
Update Time:2024-08-03
1,1'-Biphenyl, 4'-chloro-2-isothiocyanato- Chemical and Physical Properties
Names and Identifiers
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- 1,1'-Biphenyl, 4'-chloro-2-isothiocyanato-
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- Inchi: 1S/C13H8ClNS/c14-11-7-5-10(6-8-11)12-3-1-2-4-13(12)15-9-16/h1-8H
- InChI Key: OERWZUFLHJYUSY-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(Cl)C=C2)=CC=CC=C1N=C=S
Computed Properties
- Exact Mass: 245.00674
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Boiling Point: 395.0±25.0 °C(Predicted)
- PSA: 12.36
1,1'-Biphenyl, 4'-chloro-2-isothiocyanato- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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